Cas no 2090983-61-0 (4-Isoquinolinepropanamine, α,1-dimethyl-)

4-Isoquinolinepropanamine, α,1-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoquinolinepropanamine, α,1-dimethyl-
-
- Inchi: 1S/C14H18N2/c1-10(15)7-8-12-9-16-11(2)13-5-3-4-6-14(12)13/h3-6,9-10H,7-8,15H2,1-2H3
- InChI Key: WDIMNMLZXLPWAU-UHFFFAOYSA-N
- SMILES: C1(C)C2=C(C=CC=C2)C(CCC(C)N)=CN=1
Experimental Properties
- Density: 1.056±0.06 g/cm3(Predicted)
- Boiling Point: 367.2±30.0 °C(Predicted)
- pka: 10.33±0.35(Predicted)
4-Isoquinolinepropanamine, α,1-dimethyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-368805-1.0g |
4-(1-methylisoquinolin-4-yl)butan-2-amine |
2090983-61-0 | 1.0g |
$0.0 | 2023-03-02 |
4-Isoquinolinepropanamine, α,1-dimethyl- Related Literature
-
Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
-
Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
-
Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
-
Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
-
Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
Additional information on 4-Isoquinolinepropanamine, α,1-dimethyl-
4-Isoquinolinepropanamine, α,1-dimethyl- (CAS No. 2090983-61-0): A Comprehensive Overview
4-Isoquinolinepropanamine, α,1-dimethyl- (CAS No. 2090983-61-0) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, belonging to the isoquinoline family, exhibits unique structural features that make it a valuable candidate for various applications, particularly in drug discovery and development. The molecular formula of 4-Isoquinolinepropanamine, α,1-dimethyl- is C14H18N2, and its molecular weight is 214.31 g/mol. Researchers and industry professionals are increasingly interested in this compound due to its potential therapeutic properties and versatility in synthetic chemistry.
The isoquinoline core structure of this compound is a key feature that contributes to its biological activity. Isoquinoline derivatives are known for their presence in numerous alkaloids, which are often explored for their pharmacological effects. The addition of the propanamine side chain, along with the α,1-dimethyl substitution, enhances the compound's stability and bioavailability, making it a promising scaffold for further modifications. Recent studies have highlighted the role of 4-Isoquinolinepropanamine, α,1-dimethyl- in modulating specific biological pathways, which could lead to breakthroughs in treating various health conditions.
One of the most frequently searched questions related to this compound is: "What are the potential applications of 4-Isoquinolinepropanamine, α,1-dimethyl- in drug development?" The answer lies in its ability to interact with enzymes and receptors involved in critical cellular processes. For instance, preliminary research suggests that this compound may exhibit activity against certain enzymes linked to inflammatory responses, making it a candidate for anti-inflammatory drug development. Additionally, its structural similarity to other bioactive isoquinoline derivatives opens doors for exploring its use in neurological disorders and metabolic diseases.
Another hot topic in the scientific community is the synthetic routes for 4-Isoquinolinepropanamine, α,1-dimethyl-. Chemists are actively investigating efficient and scalable methods to produce this compound with high purity and yield. Recent advancements in catalytic reactions and green chemistry have provided new avenues for synthesizing 4-Isoquinolinepropanamine, α,1-dimethyl- with minimal environmental impact. These developments align with the growing demand for sustainable and eco-friendly chemical processes in the pharmaceutical industry.
The market dynamics surrounding 4-Isoquinolinepropanamine, α,1-dimethyl- are also worth noting. With the increasing focus on personalized medicine and targeted therapies, the demand for novel chemical entities like this compound is on the rise. Pharmaceutical companies and research institutions are investing heavily in the exploration of isoquinoline-based compounds, driven by their potential to address unmet medical needs. Furthermore, the compound's compatibility with modern drug delivery systems, such as nanoparticles and liposomes, adds to its appeal in the industry.
From a regulatory perspective, 4-Isoquinolinepropanamine, α,1-dimethyl- is not classified as a hazardous or controlled substance, which facilitates its use in research and development. However, researchers must adhere to standard laboratory safety protocols when handling this compound to ensure safe and responsible usage. The absence of stringent restrictions makes it an attractive option for academic and industrial laboratories alike.
In conclusion, 4-Isoquinolinepropanamine, α,1-dimethyl- (CAS No. 2090983-61-0) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural attributes, combined with its potential therapeutic applications, position it as a compound of significant interest. As research continues to uncover new insights into its properties and uses, 4-Isoquinolinepropanamine, α,1-dimethyl- is poised to play a pivotal role in the future of drug discovery and development. Whether you are a researcher, a pharmaceutical professional, or simply curious about cutting-edge chemical compounds, this is a topic worth keeping an eye on.
2090983-61-0 (4-Isoquinolinepropanamine, α,1-dimethyl-) Related Products
- 895642-50-9(3-(4-chlorobenzenesulfonyl)-N-(4-methoxyphenyl)methyl-6-methylquinolin-4-amine)
- 2138221-66-4(methyl 6-tert-butyl-2-chloro-5,6,7,8-tetrahydroquinoline-4-carboxylate)
- 2228558-21-0(2-1-(3-ethoxy-4-methoxyphenyl)cyclopropylethan-1-amine)
- 2171935-17-2(4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid)
- 2877638-21-4(4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine)
- 1795085-82-3(3-[1-(3,5-dimethoxybenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione)
- 1189426-16-1(Sulfadiazine-13C6)
- 1823080-38-1(Methyl 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoate)
- 31654-38-3(DL-a-Bromopropionyl-DL-alanine)
- 1499768-41-0((4-bromo-3-fluorophenyl)methyl(3-methylbutan-2-yl)amine)



